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Compound of Interest

Compound Name: Fmoc-d-met-opfp
CAS No.: 210473-10-2
Cat. No.: B3251638
Get Quote
. J

Executive Summary

Fmoc-D-Met-OPfp (9-Fluorenylmethoxycarbonyl-D-methionine pentafluorophenyl ester) is a
pre-activated amino acid derivative designed for high-fidelity solid-phase peptide synthesis
(SPPS). Unlike standard free acids that require in-situ activation, this pentafluorophenyl (OPfp)
ester offers a stable, crystalline, and highly reactive intermediate.

Its primary utility lies in the suppression of racemization during the incorporation of D-
Methionine residues—a critical factor in the development of proteolysis-resistant
peptidomimetics, such as opioid analogs and antimicrobial peptides. By eliminating the need
for slow or harsh activation steps, Fmoc-D-Met-OPfp minimizes the exposure of the sensitive
methionine thioether side chain to oxidative conditions, ensuring high crude purity and
stereochemical integrity.

Chemical Profile & Specifications
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Property Specification

Chemical Name Fmoc-D-Methionine pentafluorophenyl ester
CAS Number 210473-10-2

Formula C26H20FsNO4S

Molecular Weight 537.50 g/mol

Appearance White to off-white crystalline powder

Purity (HPLC) >99.0%

Melting Point ~110-115 °C (varies by polymorph)

Solubility Soluble in DMF, DCM, NMP; Insoluble in Water
Storage +2°C to +8°C, Desiccated, Protect from Light

Mechanism of Action: The Pfp Advantage

The efficacy of Fmoc-D-Met-OPfp stems from the electron-withdrawing nature of the
pentafluorophenyl group. This group activates the carbonyl carbon, making it highly susceptible
to nucleophilic attack by the N-terminal amine of the growing peptide chain.

Aminolysis Pathway

Unlike carbodiimide-mediated couplings (e.g., DIC/HOBLt), which proceed through an O-
acylisourea intermediate that is prone to racemization via oxazolone formation, Pfp esters
undergo direct aminolysis. This reaction is often fast enough to be conducted without auxiliary
nucleophiles, though catalysts like HOBt or HOAt can be added to accelerate the rate in difficult
sequences.

Racemization Suppression

The D-configuration of amino acids is thermodynamically less stable in a standard L-peptide
environment. Extended activation times required for standard free acids increase the risk of
proton abstraction at the
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-carbon. The pre-activated Pfp ester bypasses the activation energy barrier, significantly
reducing the "time-at-risk" for the chiral center.

Visualizing the Coupling Mechanism
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Figure 1: The direct aminolysis pathway of Fmoc-D-Met-OPfp, illustrating the displacement of
the pentafluorophenol leaving group by the resin-bound amine.

Applications in Research & Drug Development[2]
Synthesis of Protease-Resistant Peptides

D-amino acids are frequently introduced into peptide drugs to extend half-life by inhibiting
enzymatic degradation. Fmoc-D-Met-OPfp is essential for synthesizing:

» Opioid Analogs: Such as Enkephalin derivatives where D-Met at position 2 confers receptor
specificity and stability.

o Antimicrobial Peptides (AMPSs): "Retro-inverso" peptides composed entirely of D-amino acids
often retain biological activity while being invisible to host proteases.[1]

Prevention of Methionine Oxidation

Methionine is highly susceptible to oxidation (forming sulfoxides) during SPPS, particularly
when reaction times are long or when oxidants are present.

o Challenge: Standard activation (e.g., HBTU/DIPEA) can sometimes lead to side reactions if
the activation mixture is left standing.
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e Solution: Fmoc-D-Met-OPfp is "ready-to-use.” It dissolves rapidly and reacts immediately,
reducing the window of opportunity for trace oxidants in the solvent to react with the sulfur
atom.

Flow Chemistry & Automated Synthesis

Recent advances in continuous-flow peptide synthesis utilize Pfp esters because they do not
require mixing with a coupling reagent immediately prior to the reactor. A solution of Fmoc-D-
Met-OPfp can be pumped directly over the resin bed, simplifying the fluidics and reducing
precipitation risks associated with urea byproducts (from DCC/DIC).

Experimental Protocol: Solid-Phase Coupling

Objective: To couple Fmoc-D-Met-OPfp to a resin-bound peptide chain with >99% efficiency
and <0.5% racemization.

Materials

e Reagent: Fmoc-D-Met-OPfp (3-5 equivalents relative to resin loading).
o Catalyst (Optional): HOAt or HOBt (1 equivalent).
e Solvent: Anhydrous DMF (N,N-Dimethylformamide).

» Base: DIPEA (Diisopropylethylamine) - Note: Often not strictly required for Pfp esters but 1
eg. accelerates the reaction.

Step-by-Step Workflow

e Resin Preparation:
o Swell the resin in DMF for 20 minutes.
o Deprotect the N-terminal Fmoc group using 20% Piperidine in DMF (
min).

o Wash resin thoroughly (
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DMF) to remove all traces of piperidine.

e Coupling Reaction:

o

Dissolution: Dissolve Fmoc-D-Met-OPfp and HOAt (if using) in the minimum volume of
DMF needed to cover the resin.

o

Addition: Add the solution to the reaction vessel containing the resin.

[¢]

Base Addition: Add DIPEA (1 eq.) to the vessel.

o

Incubation: Agitate at room temperature for 30—60 minutes. Note: Pfp esters may require
slightly longer times than uronium salts, but the reaction is cleaner.

e Monitoring:
o Perform a Kaiser Test (ninhydrin) or Chloranil Test (for secondary amines).
o If positive (blue beads), re-couple using fresh reagents.
o If negative (colorless beads), proceed to wash.
e Washing:
o Drain the vessel.
o Wash with DMF (
min) and DCM (

min).

Workflow Diagram
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Figure 2: Standard SPPS cycle incorporating Fmoc-D-Met-OPfp. The pre-activated nature of
the ester simplifies step 3 by removing the activation incubation time.
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Troubleshooting & Optimization

Issue Probable Cause Corrective Action

Add 1 eq. of HOAt or HOBt as
Slow Coubli Steric hindrance or low a catalyst. Increase
ow Coupling o _
reactivity of Pfp ester. temperature to 40°C (caution:

check racemization).

Use DMF or NMP as the
o High concentration or poor primary solvent. Ensure the
Precipitation o ] ]
solubility in pure DCM. Pfp ester is fully dissolved

before adding to resin.

Use fresh, high-grade DMF.

Presence of peroxides in Degas solvents with
Methionine Oxidation solvents or prolonged air Argon/Nitrogen. Add 1% DTT
exposure. or TIPS to the cleavage

cocktail later.

Reduce DIPEAto 0.5 eq or
eliminate it if the coupling

Racemization Excessive base usage. proceeds without it (Pfp esters
can couple in neutral

conditions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. lifetein.com [lifetein.com]
e 2. pdf.benchchem.com [pdf.benchchem.com]

» To cite this document: BenchChem. [Technical Whitepaper: Fmoc-D-Met-OPfp in Advanced
Peptide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3251638/docs#technical-whitepaper-fmoc-d-met-
opfp-in-advanced-peptide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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